Cas no 83261-15-8 (isobutyl (S)-2-chloropropionate)

• Product Name: isobutyl (S)-2-chloropropionate
• CAS No: 83261-15-8
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 60553
• PubChem ID: 157891
• Update Time: 2025-04-18

isobutyl (S)-2-chloropropionate Chemical and Physical Properties

Names and Identifiers

• isobutyl (S)-2-chloropropionate
• 2-methylpropyl (2S)-2-chloropropanoate
• (L)-2-Chlorpropionsaeureisobutylester
• (S)-2-Chlorpropionsaeure-isobutylester
• (S)-Isobutyl-2-chloropropanoate
• EINECS 280-349-5
• Isobutyl-(S)-2-chloropropanoate
• NS00008003
• A840545
• Propanoic acid, 2-chloro-, 2-methylpropyl ester, (2S)-
• 83261-15-8
• (2S)-2-chloropropanoic acid 2-methylpropyl ester
• 2-chloro-propionic acid isobutyl ester
• EC 280-349-5
• DTXSID20892242
• (S)-isobutyl 2-chloropropanoate
• isobutyl (2S)-2-chloropropanoate
• Isobutyl(s)-2-chloropropionate

• MDL： MFCD00082209
• Inchi： 1S/C7H13ClO2/c1-5(2)4-10-7(9)6(3)8/h5-6H,4H2,1-3H3/t6-/m0/s1
• InChI Key： AEEGJNJYJCGJFZ-LURJTMIESA-N
• SMILES： Cl[C@@H](C)C(=O)OCC(C)C

Computed Properties

• Exact Mass: 164.06000
• Monoisotopic Mass: 164.060407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.017
• Melting Point: <-20°C
• Boiling Point: 175-177°C
• Flash Point: 69°C
• Refractive Index: 1.423
• PSA: 26.30000
• LogP: 1.81290
• Specific Rotation: -11.5 º (neat)

isobutyl (S)-2-chloropropionate Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives